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Get Quote

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a comprehensive overview of the use of amphetamine
phosphate in behavioral neuroscience research. This document includes detailed

experimental protocols, quantitative data summaries, and visualizations of relevant signaling

pathways and experimental workflows.

Introduction
Amphetamine is a potent central nervous system (CNS) stimulant.[1] Its primary mechanism of

action involves increasing the synaptic concentrations of dopamine and norepinephrine.[1][2]

Amphetamine blocks the dopamine transporter (DAT) and norepinephrine transporter (NET),

inhibiting the reuptake of these neurotransmitters.[2] It also promotes their release from

presynaptic terminals by disrupting vesicular storage via vesicular monoamine transporter 2

(VMAT2) and facilitating reverse transport.[1][2] These actions make amphetamine a valuable

tool for studying the neural circuits underlying motivation, reward, and attention, and for

modeling aspects of psychiatric disorders such as ADHD and addiction.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 16 Tech Support

https://www.benchchem.com/product/b8586269#bc-rfq
https://www.benchchem.com/product/b8586269/docs?utm_src=pdf-body#application-notes-and-protocols-using-amphetamine-phosphate-in-behavioral-neuroscience-research
https://www.benchchem.com/product/b8586269/docs?utm_src=pdf-body#application-notes-and-protocols-using-amphetamine-phosphate-in-behavioral-neuroscience-research
https://www.ncbi.nlm.nih.gov/books/NBK556103/
https://www.ncbi.nlm.nih.gov/books/NBK556103/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8063758/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8063758/
https://www.ncbi.nlm.nih.gov/books/NBK556103/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8063758/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8586269?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Presentation
The following tables summarize quantitative data from key behavioral neuroscience

experiments using amphetamine.

Table 1: Dose-Response Effects of Amphetamine on
Locomotor Activity in Rodents
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Species Strain
Amphetami
ne Dose
(mg/kg)

Route of
Administrat
ion

Key
Findings

Reference

Rat

Fischer 344 &

Sprague-

Dawley

0.1, 0.3, 1.0,

3.0, 10.0
IP

Dose-

dependent

increases in

locomotor

activity. F344

rats showed

a marginally

greater

locomotor

response at 3

mg/kg

compared to

Sprague-

Dawley rats.

[3]

[3]

Mouse C57BL/6J 1.0, 3.0 IP

Both 1 and 3

mg/kg doses

significantly

increased

locomotor

activity

compared to

saline.[4]

[4]

Rat Lister-hooded

Not specified,

acute

injection

Not specified

Acute

amphetamine

injection

induced

hyperlocomot

ion.[5]

[5]

Rat Not specified 0.5 - 5.0 Systemic Dose-

dependent

increase in

[6]
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striatal

dopamine

release, with

maximal

levels

achieved at 3

mg/kg.[6]

Table 2: Amphetamine in Conditioned Place Preference
(CPP) Studies

Species Strain

Ampheta
mine
Dose
(mg/kg)

Route of
Administr
ation

Condition
ing
Schedule

Key
Findings

Referenc
e

Rat Wistar 2.5 IP

10-day

regimen,

once daily

on

alternate

days

Induced

reliable

Conditione

d Place

Preference

(CPP).[7]

[7]

Mouse
Not

specified
1.0 IP

10-day

procedure

Pairing

with

amphetami

ne resulted

in

significant

CPP.[8]

[8]

Rat
Not

specified
0.3, 1.0 IP

3

conditionin

g days

(Days 1, 3,

5)

Both doses

produced

CPP.[9]

[9]
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Table 3: Amphetamine in Intravenous Self-
Administration (IVSA) Studies in Rats

Strain
Unit Dose
(mg/kg/infusio
n)

Reinforcement
Schedule

Key Findings Reference

Not specified 0.01, 0.1 FR-1

Social partner

presence

increased

responding for

the 0.1 mg/kg

dose.[10]

[10]

Not specified 0.06, 0.12 FR-1, FR-5

Rats acquired

and maintained

stable self-

administration.

[11]

[11]

Wistar 0.03, 0.06, 0.12 FR-1

Higher doses led

to faster

acquisition of

self-

administration.

[12]

[12]

Not specified 0.2 FR

Pre-exposure to

amphetamine

enhanced

motivation to

self-administer.

Signaling Pathways
Amphetamine exerts its effects through a complex interplay of interactions with monoamine

transporters and intracellular signaling cascades.

Amphetamine's Mechanism of Action
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Amphetamine's primary targets are the dopamine transporter (DAT), norepinephrine

transporter (NET), and vesicular monoamine transporter 2 (VMAT2).[1][2] It also acts as an

agonist at the trace amine-associated receptor 1 (TAAR1), an intracellular G-protein coupled

receptor.[13][14] Activation of TAAR1 by amphetamine can lead to the phosphorylation of DAT,

resulting in reverse transport of dopamine (efflux) and further increasing synaptic dopamine

levels.[14] TAAR1 couples to both Gαs and Gα13 proteins, activating Protein Kinase A (PKA)

and RhoA signaling pathways, respectively.[13]
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Caption: Amphetamine's mechanism of action in a dopamine neuron.
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Experimental Protocols
Detailed methodologies for key behavioral experiments are provided below.

Locomotor Activity
This protocol is used to assess the stimulant effects of amphetamine on spontaneous

movement.

Materials:

Open-field arena (e.g., 50 x 25 x 20 cm transparent plastic box)[8]

Automated activity monitoring system with infrared beams[5]

Amphetamine phosphate solution

Saline solution (vehicle)

Syringes and needles for injection

Experimental animals (rats or mice)

Procedure:

Habituation: Habituate the animals to the testing room for at least 60 minutes before the

experiment. To reduce novelty-induced hyperactivity, it is recommended to habituate the

animals to the locomotor activity boxes for several days prior to testing.[5]

Baseline Activity: Place each animal individually into the open-field arena and record

baseline locomotor activity for 30-60 minutes.[3][5]

Injection: Remove the animal from the arena and administer either amphetamine
phosphate or saline via the desired route (commonly intraperitoneal, IP).

Post-Injection Activity: Immediately return the animal to the arena and record locomotor

activity for 60-90 minutes.[5]
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Data Analysis: Analyze the data collected by the automated system. Key parameters include

total distance traveled, horizontal activity, and vertical activity (rearing). Compare the activity

levels between the amphetamine- and saline-treated groups.

Start
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Administer Amphetamine
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Record Post-Injection
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Data Analysis:
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End
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Caption: Experimental workflow for locomotor activity testing.

Conditioned Place Preference (CPP)
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CPP is a widely used paradigm to measure the rewarding effects of drugs.[7]

Materials:

Conditioned Place Preference apparatus (typically a two- or three-compartment box with

distinct visual and tactile cues in each compartment)[8][15]

Amphetamine phosphate solution

Saline solution (vehicle)

Syringes and needles for injection

Experimental animals (rats or mice)

Procedure:

Pre-Conditioning (Day 1): Place the animal in the central compartment (if using a three-

compartment box) and allow free access to all compartments for 15 minutes. Record the

time spent in each compartment to establish baseline preference. An unbiased design,

where animals showing a strong initial preference for one side are excluded, is often used.

Conditioning (Days 2-9): This phase typically lasts for 8 days and involves alternating

injections of amphetamine and saline.

Drug Pairing: On drug conditioning days (e.g., days 2, 4, 6, 8), administer amphetamine

and confine the animal to one of the outer compartments (the drug-paired side) for 30-45

minutes.[7][9]

Saline Pairing: On saline conditioning days (e.g., days 3, 5, 7, 9), administer saline and

confine the animal to the opposite compartment (the saline-paired side) for the same

duration. The order of drug and saline pairing, as well as the compartment assigned to the

drug, should be counterbalanced across animals.[7]

Post-Conditioning Test (Day 10): In a drug-free state, place the animal back in the central

compartment and allow free access to all compartments for 15 minutes. Record the time

spent in each compartment.
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Data Analysis: A significant increase in the time spent in the drug-paired compartment during

the post-conditioning test compared to the pre-conditioning test indicates a conditioned place

preference.
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Caption: Experimental workflow for Conditioned Place Preference.
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Intravenous Self-Administration (IVSA)
IVSA is the gold standard for assessing the reinforcing properties of a drug.

Materials:

Operant conditioning chambers equipped with two levers (active and inactive), a syringe

pump, and a drug delivery system.

Intravenous catheters

Surgical equipment for catheter implantation

Amphetamine phosphate solution for intravenous infusion

Saline solution

Experimental animals (typically rats)

Procedure:

Surgery: Surgically implant a chronic indwelling catheter into the jugular vein of the animal

under anesthesia. Allow for a recovery period of at least 5 days.

Acquisition Training:

Place the animal in the operant chamber for daily sessions (e.g., 2 hours per day).[11]

A response on the active lever results in an intravenous infusion of amphetamine, while a

response on the inactive lever has no consequence.[11]

Training is typically conducted under a fixed-ratio 1 (FR1) schedule of reinforcement,

where every active lever press delivers an infusion.[10]

Continue training until the animal demonstrates stable responding, typically defined as

less than 25% variability in the number of infusions over 3 consecutive sessions.[10]

Dose-Response Evaluation: Once stable responding is established, the unit dose of

amphetamine can be varied across sessions to determine the dose-response function.
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Extinction and Reinstatement:

Extinction: Replace the amphetamine solution with saline. Active lever presses no longer

result in drug infusion. Continue sessions until responding on the active lever decreases to

a low level.

Reinstatement: After extinction, test the ability of a priming injection of amphetamine, a

drug-associated cue, or a stressor to reinstate drug-seeking behavior (i.e., responding on

the active lever).

Data Analysis: The primary measure is the number of infusions earned per session. Other

measures include the number of active and inactive lever presses. A significantly higher

number of responses on the active lever compared to the inactive lever indicates that the

drug is reinforcing.
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Caption: Experimental workflow for Intravenous Self-Administration.
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Conclusion
Amphetamine phosphate is a versatile and valuable pharmacological tool in behavioral

neuroscience research. The protocols and data presented here provide a foundation for

investigating the neural mechanisms of reward, motivation, and psychostimulant addiction.

Careful consideration of experimental design, including dose, route of administration, and

behavioral paradigm, is crucial for obtaining robust and reproducible results. Researchers

should also be mindful of the potential for long-term neuroadaptations and behavioral

sensitization with repeated amphetamine exposure.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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